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For Researchers, Scientists, and Chemical Professionals

This document provides an in-depth overview of the core physical properties of pure nitrogen
trichloride (NCl₃). Due to its extreme instability and hazardous nature, this guide emphasizes

the compound's properties as reported in scientific literature, alongside a discussion of the

experimental context and inherent challenges in its characterization.

Executive Summary
Nitrogen trichloride, also known as trichloramine, is a highly reactive and explosive inorganic

compound. It presents as a dense, yellow, oily liquid with a pungent, chlorine-like odor.[1][2][3]

[4] Its significant endothermic nature and sensitivity to various stimuli make its isolation and

handling exceptionally dangerous, limiting extensive experimental study.[5][6] Historically, its

investigation has led to severe accidents, injuring early pioneers of chemistry like Pierre Louis

Dulong and Sir Humphry Davy.[7] This guide synthesizes available data on its physical

characteristics, molecular structure, and solubility, providing a critical resource for professionals

requiring this information for safety assessments, academic research, or understanding its role

as a disinfection byproduct.[8]

Core Physical and Thermodynamic Properties
The quantitative physical properties of nitrogen trichloride are summarized below. It is critical

to note that some values, such as the boiling point, are often nominal, as the compound

typically decomposes explosively before this temperature is reached.[8][1]
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Table 2.1: General and Thermodynamic Properties of NCl₃

Property Value Source(s)

Molecular Formula NCl₃ [9][10]

Molar Mass 120.36 g/mol

Appearance Yellow, oily liquid [1][10]

Odor Pungent, chlorine-like [1][2]

Density 1.653 g/cm³ (at 20 °C) [8][1][5][11]

Melting Point -40 °C (-40 °F; 233 K) [1][10][12]

Boiling Point 71 °C (160 °F; 344 K) [1][10][12]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
+232 kJ/mol [9][5]

Vapor Pressure
150 mmHg (19.95 kPa) at 20

°C
[8][1][3]

| Dipole Moment | 0.6 D |[9][5][11] |

Molecular Structure and Solubility
Nitrogen trichloride adopts a trigonal pyramidal molecular geometry, similar to ammonia, as

predicted by VSEPR theory.[2][5] This structure results from the sp³ hybridization of the central

nitrogen atom, which has three bonding pairs and one lone pair of electrons.[5] The resulting

molecule is moderately polar.[9][2]

Table 3.1: Structural and Solubility Data for NCl₃
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Property Value / Description Source(s)

Molecular Shape Trigonal pyramidal [2]

N-Cl Bond Length 1.76 Å [2][10]

Cl-N-Cl Bond Angle ~107° [2][10]

Crystal Structure Orthorhombic (below -40 °C) [9][5]

Solubility in Water
Insoluble; undergoes slow

hydrolysis
[1][3][10]

| Solubility in Organic Solvents | Soluble in benzene, chloroform, carbon tetrachloride, carbon

disulfide, and phosphorus trichloride |[3][5][11][13] |

Experimental Protocols and Methodologies
Direct experimental determination of NCl₃'s physical properties is severely hampered by its

extreme instability. Therefore, detailed, standardized protocols are not commonly published.

The methodologies described below are based on general principles and historical accounts of

its synthesis and characterization, which must be performed on a small scale with extreme

precautions.

4.1 Synthesis and Purification

General Synthesis: Nitrogen trichloride is typically prepared in-situ through the reaction of

an ammonium salt, such as ammonium sulfate or ammonium chloride, with chlorine gas or a

hypochlorite solution.[5][7][10][12] A common laboratory method involves bubbling chlorine

gas through an aqueous solution of ammonium sulfate, often in a biphasic system with an

organic solvent.[14]

Reaction: (NH₄)₂SO₄ + 3Cl₂ → NCl₃ + 3HCl + NH₄HSO₄[12]

Extraction and Isolation: To mitigate explosion risk, the NCl₃ is typically extracted into a non-

polar organic solvent like carbon tetrachloride or chloroform as it is formed.[8][5][14][15] This

prevents the accumulation of the pure, highly shock-sensitive oil. The resulting solution,
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typically kept below a 20% concentration, is more stable for handling.[12][14] The organic

layer is then washed and dried with a drying agent like calcium chloride.[14]

4.2 Characterization

Spectroscopic Analysis: Modern characterization relies on spectroscopic methods performed

on dilute solutions. Infrared (IR) spectroscopy can identify NCl₃ through its characteristic

absorption bands.[5] Gas chromatography coupled with electron capture detection or mass

spectrometry is used for sensitive detection and quantification in air and water samples.[5]

Determination of Physical Constants:

Density: The density was likely determined by measuring the mass of a known volume of a

dilute solution in a high-density solvent and calculating the partial specific volume.

Melting and Boiling Points: These values were historically determined through careful,

small-scale observation. The melting point is observed as the temperature at which the

solid (formed by freezing at low temperatures) transitions to a liquid.[5] The boiling point is

measured at reduced pressure to minimize the temperature required, though the

compound's tendency to explode upon heating makes this determination exceptionally

hazardous.[1][3]

Stability and Decomposition Pathway
Nitrogen trichloride is notoriously unstable and decomposes explosively into nitrogen (N₂)

and chlorine (Cl₂) gases.[8] This decomposition is highly exothermic and can be initiated by a

wide range of stimuli.[6] Understanding the triggers for this decomposition is critical for safe

handling.

The logical workflow below illustrates the factors leading to the explosive decomposition of

NCl₃.
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Initiating Stimuli

Compound State Decomposition Products

Heat (>60-90°C)

Nitrogen Trichloride (NCl₃)
(Pure Liquid or

Concentrated Solution)

Sunlight / UV Light

Mechanical Shock / Impact

Organic Matter / Grease

Ultrasound

Violent Explosion
(Rapid Gas Expansion)

2NCl₃ → N₂ + 3Cl₂

Nitrogen Gas (N₂)

Chlorine Gas (Cl₂)

Click to download full resolution via product page

Caption: Logical pathway of NCl₃ instability and decomposition.

This diagram shows that various stimuli, including heat, light, shock, and contact with organic

materials, can cause the unstable nitrogen trichloride molecule to undergo rapid and violent

decomposition into stable nitrogen and chlorine gases, resulting in an explosion.[8][1][3][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nitrogen trichloride | Cl3N | CID 61437 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b158733?utm_src=pdf-body-img
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://grokipedia.com/page/Nitrogen_trichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrogen-trichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB00126165.htm
https://h2oblogged.wordpress.com/charts-calculators-indexes/swimming-pool-water-tests/nitrogen-trichloride-ncl3-airborne-test/nitrogen-trichloride/
https://www.benchchem.com/product/b158733?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrogen-trichloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Nitrogen Trichloride NCl₃ Research Chemical [benchchem.com]

3. Nitrogen Trichloride | 10025-85-1 [chemicalbook.com]

4. NITROGEN TRICHLORIDE | Occupational Safety and Health Administration [osha.gov]

5. webqc.org [webqc.org]

6. NCl3 - Molecule of the Month April 2017 - HTML-only version [chm.bris.ac.uk]

7. h2oblogged.wordpress.com [h2oblogged.wordpress.com]

8. grokipedia.com [grokipedia.com]

9. Nitrogen trichloride - Wikipedia [en.wikipedia.org]

10. Nitrogen_trichloride [chemeurope.com]

11. nitrogen trichloride [chemister.ru]

12. WebElements Periodic Table » Nitrogen » nitrogen trichloride [winter.group.shef.ac.uk]

13. scent.vn [scent.vn]

14. prepchem.com [prepchem.com]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Pure Nitrogen Trichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158733#physical-properties-of-pure-nitrogen-
trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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